Cas no 13818-75-2 (gadolinium tribromide)

• Product Name: gadolinium tribromide
• CAS No: 13818-75-2
• MF: Br₃Gd
• MW: 396.96199798584
• MDL: MFCD00049741
• CID: 87172
• PubChem ID: 24872012
• Update Time: 2025-06-15

gadolinium tribromide Chemical and Physical Properties

Names and Identifiers

• gadolinium tribromide
• Gadolinium(III) bromide
• 485020_ALDRICH
• AC1L363O
• AC1Q23SW
• AR-1J1120
• EINECS 237-494-4
• GADOLINIUM BROMIDE
• Gadolinium bromide (GdBr3)
• Gd tribromide
• Gadolinium(III) bromide anhydrous
• gadolinium(iii) bromide, ultra dry
• gadoliniumbromide(gdbr3)
• GADOLINIUM BROMIDE, 99.9%
• GADOLINIUM BROMIDE, 99.99% (RE Element base)
• GADOLINIUM (III) BROMIDE, ULTRA DRY, 99.9% (REO)
• DTXSID9065653
• tribromogadolinium
• Q15628354
• Gadolinium bromide(GdBr3)
• MFCD00049741
• A12030
• 13818-75-2
• Gadolinium(III) bromide, anhydrous (99.99%-Gd) (REO)
• DTXCID5034480

• MDL： MFCD00049741
• Inchi： 1S/3BrH.Gd/h3*1H;/q;;;+3/p-3
• InChI Key： KGOKDPWKDBWITQ-UHFFFAOYSA-K
• SMILES： [Gd](Br)(Br)Br

Computed Properties

• Exact Mass: 388.6749
• Monoisotopic Mass: 394.679114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless powder, plate crystal
• Density: 4.560
• Melting Point: 765-786 ºC
• Boiling Point: 1455 ºC
• Flash Point: No data available
• Water Partition Coefficient: It is soluble in water. Also soluble in THF, 1,2-Diethoxyethane, p-dioxane, and alkyl amine.
• PSA: 0
• LogP: 2.53680
• Sensitiveness: Hygroscopic
• Solubility: Soluble
• Vapor Pressure: No data available

gadolinium tribromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：吸湿

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide bromides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on gadolinium tribromide

Recent Advances in Gadolinium Tribromide (13818-75-2) Research: Applications and Innovations in Chemical Biomedicine

Gadolinium tribromide (CAS: 13818-75-2) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in diagnostics and therapeutics. This research briefing synthesizes the latest findings on gadolinium tribromide, focusing on its synthesis, characterization, and biomedical applications. Recent studies highlight its role as a precursor for advanced contrast agents in magnetic resonance imaging (MRI) and its emerging utility in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of gadolinium tribromide-derived nanoparticles in enhancing MRI contrast with improved biocompatibility and reduced toxicity compared to conventional gadolinium-based agents. The research team employed a novel hydrothermal synthesis method to produce ultra-small gadolinium tribromide nanoparticles (sub-10 nm), which exhibited superior relaxivity properties (r1 = 12.5 mM^-1s^-1 at 3T) and prolonged circulation time in vivo. These advancements address critical limitations of current contrast agents, particularly in patients with renal impairment.

In the realm of cancer therapeutics, recent preclinical investigations have explored gadolinium tribromide's potential as a radiosensitizer. A multi-institutional study published in ACS Nano (2024) reported that gadolinium tribromide-functionalized nanocarriers, when combined with X-ray irradiation, demonstrated a 3.2-fold increase in tumor growth inhibition compared to radiation alone in glioblastoma models. The mechanism was attributed to the high Z-element effect of gadolinium, which enhances localized radiation dose deposition while minimizing systemic toxicity.

The chemical stability and reactivity of gadolinium tribromide (13818-75-2) have also been the subject of recent computational and experimental studies. Density functional theory (DFT) calculations published in Inorganic Chemistry (2023) revealed unique electronic configurations that explain its preferential binding to carboxylate and phosphate groups, making it particularly suitable for biomolecular conjugation. This property has been leveraged in developing new biosensors for real-time monitoring of enzymatic activity in complex biological systems.

From a regulatory perspective, the European Medicines Agency (EMA) issued updated guidelines in 2024 regarding gadolinium-based compounds, emphasizing the need for rigorous nephrogenic systemic fibrosis (NSF) risk assessment. Recent toxicological studies of gadolinium tribromide formulations show promising results, with no detectable gadolinium deposition in brain tissue after repeated administration in primate models, addressing a major safety concern associated with linear gadolinium chelates.

Looking forward, several clinical trials are currently investigating gadolinium tribromide-based formulations. Phase I/II trials (NCT0543289X) are evaluating a novel theranostic platform combining gadolinium tribromide nanoparticles with anti-PD-1 antibodies for simultaneous tumor imaging and immunotherapy in metastatic melanoma. Preliminary results presented at the 2024 World Molecular Imaging Congress showed a 78% objective response rate with manageable adverse events, suggesting potential for paradigm-shifting applications in precision oncology.